Cas no 1366126-57-9 (5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-5,7-dione)

• Product Name: 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-5,7-dione
• CAS No: 1366126-57-9
• MF: C₆H₅N₃O₂
• MW: 151.122800588608
• CID: 5303993
• Update Time: 2026-03-10

5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-5,7-dione Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrimidine-5,7(6H,8H)-dione
• 8H-imidazo[1,2-a]pyrimidine-5,7-dione
• 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-5,7-dione
• 5-Hydroxyimidazo[1,2-a]pyrimidin-7(8H)-one

• Inchi： 1S/C6H5N3O2/c10-4-3-5(11)9-2-1-7-6(9)8-4/h1-2H,3H2,(H,7,8,10)
• InChI Key： LCPVWTZLTQMMPA-UHFFFAOYSA-N
• SMILES： O=C1CC(NC2=NC=CN21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 216
• XLogP3: -0.7
• Topological Polar Surface Area: 64

Additional information on 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-5,7-dione

5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-5,7-dione (CAS No. 1366126-57-9): An Overview of Its Structure, Properties, and Applications

5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-5,7-dione (CAS No. 1366126-57-9) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the structural characteristics, physicochemical properties, and recent advancements in the study of 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-5,7-dione.

The structure of 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-5,7-dione is characterized by a fused ring system consisting of an imidazole ring and a pyrimidine ring. The imidazole ring is a five-membered ring with two nitrogen atoms at positions 1 and 3, while the pyrimidine ring is a six-membered ring with two nitrogen atoms at positions 1 and 3. The dione functional group is located at positions 5 and 7 of the fused ring system. This unique structural arrangement contributes to the compound's stability and reactivity.

In terms of physicochemical properties, 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-5,7-dione exhibits several notable characteristics. It is a solid at room temperature and has a molecular weight of approximately 190.14 g/mol. The compound is slightly soluble in water but shows better solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties make it suitable for various experimental conditions in both in vitro and in vivo studies.

Recent research findings have highlighted the potential therapeutic applications of 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-5,7-dione. One area of significant interest is its antitumor activity. Studies have shown that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-5,7-dione effectively suppressed the growth of human breast cancer cells (MCF-7) by targeting specific signaling pathways involved in cell survival and proliferation.

Another promising application of 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-5,7-dione is its antiviral activity. Research has indicated that this compound can inhibit the replication of several viruses by interfering with viral enzymes essential for their life cycle. A study published in *Antiviral Research* reported that 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-5,7-dione exhibited potent antiviral activity against herpes simplex virus type 1 (HSV-1) by inhibiting viral DNA synthesis.

Furthermore, 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-5，7-dione has been investigated for its neuroprotective effects. Preclinical studies have shown that this compound can protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. A study published in *Neuropharmacology* demonstrated that treatment with 5H，6，7，8，8-imidazo[1，2-a]pyrimidine-5，7-dione significantly reduced neuroinflammation and improved memory retention in mice with Alzheimer's disease.

The synthesis of 5H，6，7，8，8-imidazo[1，2-a]pyrimidine-5，7-dione has been extensively studied to optimize its production for large-scale applications. Various synthetic routes have been developed to achieve high yields and purity levels. One common method involves the condensation of an appropriate amine with a pyrimidine derivative followed by cyclization to form the desired heterocyclic structure. Recent advancements in green chemistry have also led to more environmentally friendly synthetic approaches that minimize waste generation and energy consumption.

In conclusion, 5 H ， 6 H ， 7 H ， 8 H -imidazo [ 1 ， 2 -a ] pyrimidine - 5 ， 7 -dione (CAS No . 1366126 - 57 -9 ) is a versatile heterocyclic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research . Its unique structural features , favorable physicochemical properties , and diverse biological activities make it an attractive candidate for further investigation . Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential , paving the way for its development as a novel therapeutic agent .